Cas no 131614-43-2 (Chloro[(R)-( )-2,2'-bis(di-p-tolylphosphino)-1,1'-binaphthyl](p-cymene)ruthenium(II)chloride)

• Product Name: Chloro[(R)-( )-2,2'-bis(di-p-tolylphosphino)-1,1'-binaphthyl](p-cymene)ruthenium(II)chloride
• CAS No: 131614-43-2
• MF: C₅₈H₅₄Cl₂P₂Ru
• MW: 984.972895145416
• MDL: MFCD09753014
• CID: 819797
• PubChem ID: 72376323
• Update Time: 2024-11-08

Chloro[(R)-( )-2,2'-bis(di-p-tolylphosphino)-1,1'-binaphthyl](p-cymene)ruthenium(II)chloride Chemical and Physical Properties

Names and Identifiers

• Chloro[(R)-( )-2,2'-bis(di-p-tolylphosphino)-1,1'-binaphthyl](p-cymene)ruthenium(II)chloride
• (R)-RuCl[(p-cymene)(T-BINAP)]Cl
• CHLORO[(R)-(+)-2,2'-BIS(DI-P-TOLYLPHOSPHINO)-1,1'-BINAPHTHYL](P-CYMENE)RUTHENIUM(II) CHLORIDE
• Chloro[(R)-(+)-2,2'-bis(di-p-tolylphosphino)-1,1'-binaphthyl](p-cymene)ruthenium(II) chloride,  [RuCl(p-cymene)((R)-tolbinap)]Cl
• Chloro[(R)-(+)-2,2'-bis(di-p-tolylphosphino)-1,1'-binaphthyl](p-cymene)ruthenium(II) chloride,[RuCl(p-cymene)((R)-tolbinap)]Cl
• -binaphthyl](p-cymene)ruthenium(II) chloride [RuCl(p-cymene)((R)-tolbinap)]Cl
• -bis(di-p-tolylphosphino)-1,1&#039
• Chloro[(R)-(+)-2,2'-bis(di-p-tolylphosphino)-1,1'-binaphthyl](p-cymene)ruthenium(II)chloride
• Chloro[(R)-(+)-2,2'-bis(di-p-tolylphosphino)-1,1'-binaphthyl](p-cymene)ruthenium(II) chloride [RuCl(p-cymene)((R)-tolbinap)]Cl
• [1-[2-bis(4-methylphenyl)phosphanylnaphthalen-1-yl]naphthalen-2-yl]-bis(4-methylphenyl)phosphane;dichlororuthenium;1-methyl-4-propan-2-ylbenzene
• CHLORO[(S)-(-)-2,2'-BIS(DI-P-TOLYLPHOSPHINO)-1,1'-BINAPHTHYL](P-CYMENE)RUTHENIUM(II) CHLORIDE
• (1-{2-[bis(4-methylphenyl)phosphanyl]naphthalen-1-yl}naphthalen-2-yl)bis(4-methylphenyl)phosphane; cymene; dichlororuthenium
• MFCD09753014
• 131614-43-2
• [RUCL(P-CYMENE)((S)-TOLBINAP)]CL
• Chloro[(S)-(-)-2,2'-bis(di-p-tolylphosphino)-1,1'-binaphthyl](p-cymene)ruthenium(II)chloride
• [RuCl(p-cymene)((R)-tolbinap)]
• 228120-95-4

• MDL： MFCD09753014
• Inchi： 1S/C48H40P2.C10H14.2ClH.Ru/c1-33-13-23-39(24-14-33)49(40-25-15-34(2)16-26-40)45-31-21-37-9-5-7-11-43(37)47(45)48-44-12-8-6-10-38(44)22-32-46(48)50(41-27-17-35(3)18-28-41)42-29-19-36(4)20-30-42;1-8(2)10-6-4-9(3)5-7-10;;;/h5-32H,1-4H3;4-8H,1-3H3;2*1H;/q;;;;+2/p-2
• InChI Key： BHIUOOHVIWKUTN-UHFFFAOYSA-L
• SMILES： [Ru](Cl)Cl.P(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1=CC=C2C=CC=CC2=C1C1=C2C=CC=CC2=CC=C1P(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1.C(C)(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 978.21582
• Monoisotopic Mass: 984.212121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 63
• Rotatable Bond Count: 8
• Complexity: 985
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: >100°C
• PSA: 0
• Sensitiveness: air sensitive
• Solubility: Not available